Cas no 20825-87-0 (ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate)

• Product Name: ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate
• CAS No: 20825-87-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 825242
• PubChem ID: 16648286
• Update Time: 2024-10-31

ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate
• ethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
• 1,4-benzodioxin-6-carboxylic acid, 2,3-dihydro-, ethyl ester
• 2,3-Dihydrobenzo[1,4]dioxine-6-carboxylic acid ethyl ester
• 2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid ethyl ester
• SCHEMBL1464834
• SY308725
• CS-0163918
• 2,3-dihydro-benzo[1,4]dioxin-6-carboxylic acid ethyl ester
• LIQWCKWRILLHAQ-UHFFFAOYSA-N
• A879405
• 20825-87-0
• 1-(3,4-DICHLOROPHENYL)ETHAN-1-ONEOXIME
• DTXSID70586482
• Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate (Erlotinib Impurity pound(c)
• Z54848447
• MFCD06204332
• AKOS003063688
• Ethyl2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate
• ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate

• MDL： MFCD06204332
• Inchi： 1S/C11H12O4/c1-2-13-11(12)8-3-4-9-10(7-8)15-6-5-14-9/h3-4,7H,2,5-6H2,1H3
• InChI Key： LIQWCKWRILLHAQ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(=O)OCC)=CC1=2

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 307.1±21.0 °C at 760 mmHg
• Flash Point: 134.234°C
• Refractive Index: 1.531
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 44.76
• LogP: 1.63450
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 2,3-dihydrobenzob1,4dioxine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)